Cas no 2228553-01-1 (2,2-difluoro-2-(2,3,5,6-tetrafluorophenyl)ethan-1-amine)

• Product Name: 2,2-difluoro-2-(2,3,5,6-tetrafluorophenyl)ethan-1-amine
• CAS No: 2228553-01-1
• MF: C₈H₅F₆N
• MW: 229.122422933578
• CID: 6292697
• PubChem ID: 165708010
• Update Time: 2025-05-21

2,2-difluoro-2-(2,3,5,6-tetrafluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(2,3,5,6-tetrafluorophenyl)ethan-1-amine
• EN300-1948348
• 2228553-01-1

• Inchi： 1S/C8H5F6N/c9-3-1-4(10)7(12)5(6(3)11)8(13,14)2-15/h1H,2,15H2
• InChI Key： LONNQIMXOMGBLQ-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C(=C(C=C(C=1F)F)F)F)F

Computed Properties

• Exact Mass: 229.03261814g/mol
• Monoisotopic Mass: 229.03261814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-2-(2,3,5,6-tetrafluorophenyl)ethan-1-amine

Introduction to 2,2-Difluoro-2-(2,3,5,6-Tetrafluorophenyl)Ethan-1-Amine (CAS No. 2228553-01-1)

2,2-Difluoro-2-(2,3,5,6-tetrafluorophenyl)ethan-1-amine, commonly referred to as CAS No. 2228553-01-1, is a highly fluorinated organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a fluorinated phenyl ring and a difluoroethylamine group. The presence of multiple fluorine atoms in its molecular structure contributes to its distinctive chemical properties, including high stability and reactivity under specific conditions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. One of the most promising methods involves the use of electrophilic substitution reactions on aromatic rings, followed by subsequent fluorination steps. This approach has been optimized to achieve high yields and purity levels, making it suitable for large-scale production in the pharmaceutical industry.

The structural features of cas no 2228553-01-1 make it an attractive candidate for applications in drug design. The fluorinated phenyl group enhances the compound's lipophilicity and bioavailability, which are critical factors in drug delivery systems. Additionally, the amine functional group provides opportunities for further chemical modifications, such as forming bioisosteric replacements or incorporating targeting moieties for specific therapeutic applications.

In terms of biological activity, studies have shown that this compound exhibits potential as a modulator of ion channels. Its ability to interact with voltage-gated sodium channels has been explored in preclinical models, suggesting its potential role in treating neurological disorders such as epilepsy and chronic pain conditions. Furthermore, ongoing research is investigating its effects on other ion channel families, which could expand its therapeutic applications.

The environmental impact of this compound is another area of interest. Given its high stability and resistance to degradation under standard conditions, concerns about its persistence in the environment have been raised. However, recent studies indicate that under specific environmental conditions, such as UV light exposure or microbial activity, the compound can undergo gradual degradation. These findings are crucial for assessing its long-term environmental risks and developing strategies for safe disposal.

In conclusion, cas no 2228553-01-1, or 2,2-difluoro-...-ethanamine derivative (CAS No. ...), represents a valuable addition to the arsenal of advanced chemical compounds with diverse applications. Its unique structure and properties make it a subject of intense research interest across multiple disciplines. As our understanding of this compound continues to grow through cutting-edge studies and technological advancements...